Cas no 2375184-71-5 (Methyl 4-(trifluoromethyl)isothiazole-3-carboxylate)

Methyl 4-(trifluoromethyl)isothiazole-3-carboxylate structure
2375184-71-5 structure
Product Name:Methyl 4-(trifluoromethyl)isothiazole-3-carboxylate
CAS No:2375184-71-5
MF:C6H4F3NO2S
MW:211.161670684814
CID:6636218
PubChem ID:154730402
Update Time:2024-01-04

Methyl 4-(trifluoromethyl)isothiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2375184-71-5
    • METHYL 4-(TRIFLUOROMETHYL)-1,2-THIAZOLE-3-CARBOXYLATE
    • Methyl 4-(trifluoromethyl)isothiazole-3-carboxylate
    • MFCD32063268
    • D80079
    • Inchi: 1S/C6H4F3NO2S/c1-12-5(11)4-3(2-13-10-4)6(7,8)9/h2H,1H3
    • InChI Key: KJVQOOHWBYNYDM-UHFFFAOYSA-N
    • SMILES: S1C=C(C(F)(F)F)C(C(=O)OC)=N1

Computed Properties

  • Exact Mass: 210.99148403g/mol
  • Monoisotopic Mass: 210.99148403g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 67.4Ų
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